Cas no 62150-40-7 (Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2))
62150-40-7 structure
Product Name:Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2)
CAS No:62150-40-7
MF:C22H14N8O15
MW:630.391164302826
CID:456264
PubChem ID:71389401
Update Time:2025-04-19
Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2) Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2)
- 4-pyridin-4-yloxypyridine,2,4,6-trinitrophenol
- 2,4,6-Trinitrophenol--4,4'-oxydipyridine (2/1)
- DTXSID30811404
- 62150-40-7
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- Inchi: 1S/C10H8N2O.2C6H3N3O7/c1-5-11-6-2-9(1)13-10-3-7-12-8-4-10;2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-8H;2*1-2,10H
- InChI Key: VNQUDWQGSLHFHU-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].O(C1C=CN=CC=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 630.05792
- Monoisotopic Mass: 630.05786177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 45
- Rotatable Bond Count: 2
- Complexity: 415
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 350Ų
Experimental Properties
- PSA: 334.31
Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2) Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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